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Compound of Interest

Compound Name: 27-Alkyne cholesterol

Cat. No.: B3026327

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

27-Alkyne cholesterol is a synthetically modified version of cholesterol that incorporates a
terminal alkyne group on its side chain.[1][2][3][4][5] This modification makes it an invaluable
tool for researchers studying cholesterol metabolism, transport, and localization within
biological systems.[1][2][3][5][6] The presence of the alkyne functional group allows for its
detection and visualization through a highly specific and efficient bioorthogonal reaction known
as "click chemistry".[1][4][5][7][8] This guide provides a comprehensive overview of 27-alkyne
cholesterol, including its chemical properties, experimental protocols, and applications.

Chemical Identity and Properties

CAS Number: 1527467-07-7[1][2][3][4][9]

Chemical Structure:

¢ Formal Name: 20R-[(4R)-4-methyl-5-hexyn-1-yl]-pregn-5-en-3[3-ol[9]

¢ SMILES: C--INVALID-LINK--C#C">C@H[C@@]1([H])CC[C@@]2([H])[C@]3([H])CC=C4C--
INVALID-LINK--CC[C@]4(C)[C@@]3([H])CC[C@@]21C[9]

e InChl Key: HOUZLWCQDNDNNE-ZRUUVFCLSA-N[9]
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A two-dimensional representation of the chemical structure of 27-alkyne cholesterol is shown
below:
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Physicochemical and Handling Data

The following table summarizes the key quantitative data for 27-alkyne cholesterol.

Property Value

Molecular Formula C28H440

Molecular Weight 396.66 g/mol [1][2][3]

Appearance White crystalline solid[1][2][3]

Purity >95% (*H NMR)[1][2][3], =98%[9]

Solubility DMSO, DMF[1][2][4], Ethanol: 20 mg/ml, DMF:
2 mg/ml, DMSO: 0.1 mg/ml[9]

Storage -20°C[1][4]1[9]

Shipping Ambient temperature[1][4]

Experimental Applications and Protocols

27-Alkyne cholesterol is a versatile tool for studying various aspects of cholesterol biology. It
is readily taken up by cells and recognized by enzymes involved in cholesterol metabolism
across different species, including bacteria, yeast, rats, and humans.[1][5][6][7][9] This allows
researchers to trace its metabolic fate and subcellular localization.[1][5][6]

Key Applications:

o Tracking Cholesterol Metabolism: Following the conversion of 27-alkyne cholesterol into its
metabolites.[6]
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 Visualizing Subcellular Localization: Imaging the distribution of cholesterol in organelles such
as the Golgi apparatus, endoplasmic reticulum, mitochondria, and plasma membrane.[1][5]

[7]

o Studying Cholesterol Transport: Investigating the mechanisms of intracellular cholesterol
trafficking.[10][11]

e Probing Lipid-Protein Interactions: Identifying proteins that interact with cholesterol.[6]

Experimental Workflow for Cellular Labeling and
Visualization

The following diagram illustrates a typical workflow for labeling cells with 27-alkyne
cholesterol and subsequently visualizing it using fluorescence microscopy.
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Cell Culture & Labeling

Seed cells on coverslips

P4h

A

Incubate with 27-alkyne cholesterol

Fixation & Permeabilization

Wash with PBS

A
Fix with 4% PFA

A

Permeabilize with 0.1% Triton X-100

Click Cherni‘ ;try Reaction

Prepare click reaction cocktail
(Azide-fluorophore, CuSO4, TBTA, Sodium Ascorbate)

A

Incubate cells with cocktail

Imaging

Wash and mount coverslips

A

Image with fluorescence microscope

Click to download full resolution via product page

Workflow for cellular labeling and visualization.
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Detailed Experimental Protocol: Metabolic Labeling and
Fluorescence Microscopy

This protocol provides a detailed methodology for labeling mammalian cells with 27-alkyne
cholesterol and visualizing its subcellular distribution via click chemistry and fluorescence
microscopy.

Materials:

27-alkyne cholesterol (stock solution in DMSO or ethanol)
o Mammalian cells of interest

e Cell culture medium and supplements

e Phosphate-buffered saline (PBS)

o Paraformaldehyde (PFA), 4% in PBS

o Triton X-100 or other suitable permeabilization agent

e Click chemistry reagents:

o

Azide-conjugated fluorophore (e.g., Alexa Fluor 488 Azide)

o

Copper(ll) sulfate (CuSOa)

[¢]

Tris(benzyltriazolylmethyl)amine (TBTA) or other copper ligand

Sodium ascorbate

o

e Mounting medium with DAPI
Procedure:

o Cell Seeding: Seed cells on glass coverslips in a multi-well plate at a density that will result
in 50-70% confluency at the time of labeling.
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e Metabolic Labeling:

o Prepare a working solution of 27-alkyne cholesterol in cell culture medium. The final
concentration may need to be optimized but is typically in the range of 10-50 puM.

o Remove the old medium from the cells and replace it with the 27-alkyne cholesterol-
containing medium.

o Incubate the cells for a desired period (e.g., 4-24 hours) to allow for uptake and metabolic
incorporation.

 Fixation:
o Wash the cells three times with PBS to remove unincorporated 27-alkyne cholesterol.
o Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.
o Wash the cells three times with PBS.

e Permeabilization (Optional):

o If intracellular targets are to be visualized, permeabilize the cells with 0.1% Triton X-100 in
PBS for 10-15 minutes at room temperature.

o Wash the cells three times with PBS.
e Click Chemistry Reaction:

o Prepare the click reaction cocktail. A typical cocktail consists of:

Azide-fluorophore (1-10 uM)

CuSO4 (100-200 pM)

TBTA (500 UM - 1 mM)

Freshly prepared sodium ascorbate (1-5 mM) in PBS.
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o Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature,
protected from light.

o Wash the cells three times with PBS.

o Counterstaining and Mounting:

o (Optional) Stain for other cellular components (e.g., with antibodies for
immunofluorescence).

o Mount the coverslips on microscope slides using a mounting medium containing a nuclear
counterstain like DAPI.

e Imaging:

o Visualize the labeled cells using a fluorescence microscope with appropriate filter sets for
the chosen fluorophore and DAPI.

Signaling Pathways and Logical Relationships

27-Alkyne cholesterol is not directly involved in signaling pathways in the same way as a
signaling molecule. Instead, it serves as a tracer to study the dynamics of cholesterol, which is
a critical component of cellular membranes and a precursor for steroid hormones and bile
acids. The following diagram illustrates the logical relationship of how 27-alkyne cholesterol is
used to probe the Niemann-Pick C1 Like-1 (NPC1L1)-dependent cholesterol uptake pathway,
which is a target for the cholesterol-lowering drug ezetimibe.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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